Cas no 887571-01-9 (5-bromo-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one)

• Product Name: 5-bromo-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one
• CAS No: 887571-01-9
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD08062556
• CID: 1026334
• PubChem ID: 21018564
• Update Time: 2025-06-28

5-bromo-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-dihydro-2H-Pyrrolo[3,2-b]pyridin-2-one
• 5-bromo-1,3-dihydropyrrolo[3,2-b]pyridin-2-one
• 5-Bromo-1H-pyrrolo[3,2-b]pyridin-2(3H)-one
• 5-BROMO-4-AZA-2-OXINDOLE
• 5-BROMO-1H,2H,3H-PYRROLO[3,2-B]PYRIDIN-2-ONE
• ZGMSNALDPDFDPD-UHFFFAOYSA-N
• PB10498
• FCH1386312
• AB0198196
• 5-Bromo-1H-pyrrolo[3,2-b]pyridin-2(3H);-one
• 5-bromo-1,3-dihydro-pyrrolo[3,2-b]pyridin-2-one
• 5-Bromo-1,3-
• 5-Bromo-1,3-dihydro-2H-pyrrolo[3,2-b]pyridin-2-one (ACI)
• MFCD08062556
• 887571-01-9
• AS-33684
• DA-37934
• 5-Bromo-4-azaindol-2(3H)-one
• SY097257
• 5-BROMO-1H,3H-PYRROLO[3,2-B]PYRIDIN-2-ONE
• AKOS016005895
• SCHEMBL477772
• CS-0050648
• DTXSID10610215
• 5-bromo-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one

• MDL： MFCD08062556
• Inchi： 1S/C7H5BrN2O/c8-6-2-1-4-5(9-6)3-7(11)10-4/h1-2H,3H2,(H,10,11)
• InChI Key： ZGMSNALDPDFDPD-UHFFFAOYSA-N
• SMILES： O=C1CC2C(=CC=C(N=2)Br)N1

Computed Properties

• Exact Mass: 211.95900
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 0.8

Experimental Properties

• PSA: 45.48000
• LogP: 1.42380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-bromo-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one

5-Bromo-1H,2H,3H-Pyrrolo[3,2-b]Pyridin-2-One: A Comprehensive Overview

The compound with CAS No 887571-01-9, commonly referred to as 5-bromo-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrrolopyridines, which are known for their unique structural features and diverse biological activities. The 5-bromo substitution in the molecule adds an additional layer of complexity and functionality, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the potential of 5-bromo-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one in various applications. For instance, its structural similarity to certain bioactive compounds has led to investigations into its role as a potential lead molecule in drug discovery. Researchers have employed advanced computational techniques to evaluate its pharmacokinetic properties and assess its suitability as a therapeutic agent. These studies underscore the importance of understanding the molecular interactions and bioavailability of such compounds in the development of novel medications.

The synthesis of 5-bromo-pyrrolopyridinone involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high purity and yield. The use of microwave-assisted reactions has further streamlined the synthesis process, reducing reaction times while maintaining product quality. These innovations not only enhance the scalability of production but also contribute to the sustainability of chemical manufacturing practices.

One of the most promising applications of 5-bromo-pyrrolo[3,2-b]pyridin-2-one lies in its potential as a building block for constructing more complex molecular architectures. Its rigid bicyclic structure provides an excellent framework for incorporating additional functional groups, enabling the design of molecules with tailored properties. For example, researchers have explored its use in constructing heterocyclic frameworks that exhibit fluorescence properties, making them suitable for applications in sensors and imaging technologies.

In addition to its chemical significance, 5-bromo-pyrrolopyridinone has also been studied for its biological effects. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that it may hold potential as an anti-inflammatory agent or a protective agent against oxidative damage. However, further research is required to fully understand its mechanisms of action and safety profile.

The growing interest in 5-bromo-pyrrolo[3,2-b]pyridin-2-one is also driven by its unique electronic properties. Computational studies have revealed that this compound exhibits interesting electronic transitions, which could be harnessed in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Its ability to absorb light across a broad spectrum makes it a candidate for applications in energy conversion technologies.

From an environmental perspective, understanding the fate and transport of 5-bromo-pyrrolopyridinone in natural systems is crucial for assessing its potential ecological impact. Recent studies have focused on evaluating its biodegradability under various environmental conditions. These efforts aim to ensure that any industrial or commercial use of this compound aligns with sustainable practices and minimizes harm to ecosystems.

In conclusion, 5-bromo-1H,2H,3H-pyrrolo[3,2-b]pyridin-2-one represents a fascinating molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional properties make it a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.